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Compound of Interest

Compound Name: alpha-D-Erythrofuranose
CAS No.: 72599-80-5
Cat. No.: B15721058
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction

Erythrofuranose, a four-carbon sugar, serves as a versatile scaffold in medicinal chemistry for
the development of novel therapeutic agents. Its furanose ring can be readily modified to
generate a diverse range of derivatives, particularly nucleoside analogues, which have shown
significant potential in anticancer therapy. This document provides an overview of the
applications of erythrofuranose derivatives, with a focus on their synthesis, biological activity,
and mechanism of action.

Key Application: Anticancer Agents

Derivatives of erythrofuranose, particularly 4'-thionucleosides, have emerged as a promising
class of anticancer agents. The replacement of the oxygen atom at the 4'-position of the
furanose ring with a sulfur atom leads to compounds with altered electronic and steric
properties, which can enhance their biological activity and metabolic stability.
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One notable example is 5-Aza-4'-thio-2'-deoxycytidine, a derivative of 4-thio-2-deoxy-D-erythro-
pentofuranose. This compound has demonstrated potent cytotoxic activity against a panel of
human cancer cell lines and functions as a DNA methyltransferase 1 (DNMTL1) inhibitor.[1][2][3]

Quantitative Biological Data

The in vitro cytotoxic activity of 5-Aza-4'-thio-2'-deoxycytidine has been evaluated against
various human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are
summarized in the table below.

Cell Line Cancer Type IC50 (pM)
CCRF-CEM Leukemia 0.2[3]
KGla Leukemia 0.06[3]
NCI-H23 Lung Carcinoma 4.5[3]
HCT-116 Colon Carcinoma 58[3]
IGROV-1 Ovarian Carcinoma 36][3]

Mechanism of Action: DNMT1 Inhibition

5-Aza-4'-thio-2'-deoxycytidine exerts its anticancer effects by inhibiting DNA methyltransferase
1 (DNMT1).[1][2][3] DNMTL1 is a key enzyme responsible for maintaining DNA methylation
patterns during cell division. In many cancers, hypermethylation of tumor suppressor gene
promoters leads to their silencing, contributing to uncontrolled cell growth.

The proposed mechanism of action involves the incorporation of the erythrofuranose analogue
into DNA during replication. The presence of the sulfur atom at the 4'-position and the aza-
group in the cytosine base facilitates the formation of a covalent complex between the
analogue and DNMT1, effectively trapping the enzyme.[2] This depletion of active DNMT1
leads to a global reduction in DNA methylation, reactivation of tumor suppressor genes, and
ultimately, inhibition of tumor growth.[1][2][3]
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Mechanism of DNMT1 inhibition by an erythrofuranose analog.

Experimental Protocols

The following sections provide generalized protocols for the synthesis and biological evaluation
of 4'-thio-erythrofuranose nucleoside analogues, based on established methodologies.

Synthesis of 4'-Thionucleosides

The synthesis of 4'-thionucleosides can be achieved through various routes, with the
Pummerer-type thioglycosylation reaction being a common and effective method.[4]

Protocol: Pummerer-type Thioglycosylation

This protocol outlines the key steps for the synthesis of a 4'-thionucleoside.
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General workflow for 4'-thionucleoside synthesis.

Materials:

Appropriately protected thiosugar precursor

Oxidizing agent (e.g., m-CPBA)

Silylated nucleobase (e.g., silylated 5-azacytosine)
Lewis acid catalyst (e.g., TMSOTY)

Anhydrous solvents (e.g., dichloromethane, acetonitrile)
Deprotection reagents (e.g., methanolic ammonia)

Silica gel for column chromatography
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Procedure:

» Oxidation: Dissolve the protected thiosugar in an anhydrous solvent and cool to 0°C. Add the
oxidizing agent portion-wise and stir the reaction until completion (monitored by TLC).

 Silylation of Nucleobase: In a separate flask, treat the nucleobase with a silylating agent
(e.g., HMDS, BSA) in an anhydrous solvent and heat to reflux to obtain the silylated
nucleobase.

» Glycosylation: Cool the oxidized thiosugar solution and add the silylated nucleobase. Add the
Lewis acid catalyst dropwise at low temperature. Allow the reaction to warm to room
temperature and stir until the starting materials are consumed.

o Work-up and Purification: Quench the reaction and perform an aqueous work-up. Purify the
crude product by silica gel column chromatography to isolate the protected nucleoside.

» Deprotection: Treat the protected nucleoside with an appropriate deprotection reagent to
remove the protecting groups.

 Final Purification: Purify the final compound by chromatography or recrystallization to yield
the pure 4'-thionucleoside.

In Vitro Cytotoxicity Assay

The cytotoxic activity of the synthesized compounds can be determined using a standard MTT
or similar cell viability assay.

Protocol: MTT Assay

Materials:

Human cancer cell lines (e.g., CCRF-CEM, HCT-116)

Complete cell culture medium

Synthesized erythrofuranose derivatives

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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e Solubilization buffer (e.g., DMSO)
e 96-well microplates

e Microplate reader

Procedure:

o Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow
them to adhere overnight.

o Compound Treatment: Prepare serial dilutions of the erythrofuranose derivatives in culture
medium. Replace the medium in the wells with the medium containing the test compounds at
various concentrations. Include a vehicle control (e.g., DMSO) and a positive control.

 Incubation: Incubate the plates for a specified period (e.g., 72 hours) under standard cell
culture conditions.

o MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the
formation of formazan crystals.

o Solubilization: Remove the medium and add the solubilization buffer to dissolve the
formazan crystals.

o Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g.,
570 nm) using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value by plotting the cell viability against the compound concentration.

Conclusion

Erythrofuranose serves as a valuable building block in medicinal chemistry, particularly for the
development of potent anticancer nucleoside analogues. The 4'-thio derivatives of
erythrofuranose have demonstrated significant cytotoxicity against various cancer cell lines,
with 5-Aza-4'-thio-2'-deoxycytidine being a prime example of a DNMT1 inhibitor with clinical
potential. The synthetic and biological evaluation protocols provided herein offer a framework
for the further exploration and development of novel erythrofuranose-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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